Cas no 338398-37-1 (1H-1,2,4-Triazole-3-carboxamide, 1-(2,5-dichlorophenyl)-N-(4-fluorophenyl)-5-methyl-)

• Product Name: 1H-1,2,4-Triazole-3-carboxamide, 1-(2,5-dichlorophenyl)-N-(4-fluorophenyl)-5-methyl-
• CAS No: 338398-37-1
• MF: C₁₆H₁₁Cl₂FN₄O
• MW: 365.18914437294
• CID: 5270724
• Update Time: 2026-03-09

1H-1,2,4-Triazole-3-carboxamide, 1-(2,5-dichlorophenyl)-N-(4-fluorophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-carboxamide, 1-(2,5-dichlorophenyl)-N-(4-fluorophenyl)-5-methyl-

• Inchi： 1S/C16H11Cl2FN4O/c1-9-20-15(16(24)21-12-5-3-11(19)4-6-12)22-23(9)14-8-10(17)2-7-13(14)18/h2-8H,1H3,(H,21,24)
• InChI Key： FFCZYCZUVKVDPI-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2Cl)C(C)=NC(C(NC2=CC=C(F)C=C2)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1H-1,2,4-Triazole-3-carboxamide, 1-(2,5-dichlorophenyl)-N-(4-fluorophenyl)-5-methyl-

Comprehensive Overview of 1H-1,2,4-Triazole-3-carboxamide, 1-(2,5-dichlorophenyl)-N-(4-fluorophenyl)-5-methyl- (CAS No. 338398-37-1)

The compound 1H-1,2,4-Triazole-3-carboxamide, 1-(2,5-dichlorophenyl)-N-(4-fluorophenyl)-5-methyl- (CAS No. 338398-37-1) is a specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole core substituted with dichlorophenyl and fluorophenyl groups, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "triazole derivatives in drug discovery" and "fluorophenyl compounds in agrochemistry."

One of the key attributes of 1H-1,2,4-Triazole-3-carboxamide, 1-(2,5-dichlorophenyl)-N-(4-fluorophenyl)-5-methyl- is its structural versatility. The presence of both chlorine and fluorine atoms enhances its electronic properties, which is crucial for interactions in biological systems. Researchers have highlighted its potential in targeting enzymes like cytochrome P450, a hot topic in "enzyme inhibition studies." Additionally, its carboxamide moiety is often associated with improved solubility and bioavailability, addressing the growing demand for "bioavailable triazole compounds" in medicinal chemistry.

In agrochemical applications, this compound's dichlorophenyl and fluorophenyl substituents contribute to its efficacy as a potential fungicide or herbicide. With the rising global focus on "sustainable crop protection," derivatives like 1H-1,2,4-Triazole-3-carboxamide are being evaluated for their environmental impact and resistance management. Its stability under various pH conditions, a frequently searched topic under "pH stability of triazole agrochemicals," further underscores its practicality.

From a synthetic chemistry perspective, the compound's CAS No. 338398-37-1 serves as a critical identifier for researchers sourcing high-purity samples. Laboratories often prioritize "CAS-registered triazole derivatives" to ensure reproducibility in experiments. The compound's synthesis typically involves multistep organic reactions, including amidation and cyclization, topics frequently explored in "advanced heterocyclic synthesis" forums.

Ongoing studies are investigating the structure-activity relationship (SAR) of this compound, particularly how modifications to its methyl or phenyl groups affect bioactivity. This aligns with the trending search term "SAR optimization in triazole drugs." Furthermore, computational chemists are leveraging molecular docking tools to predict its binding affinities, a technique gaining traction under "in silico drug design."

In conclusion, 1H-1,2,4-Triazole-3-carboxamide, 1-(2,5-dichlorophenyl)-N-(4-fluorophenyl)-5-methyl- represents a multifaceted compound with applications spanning pharmaceuticals and agriculture. Its relevance to current research trends, such as "green chemistry in heterocycles" and "precision agrochemicals," ensures continued interest. As the scientific community seeks answers to "triazole-based solutions for modern challenges," this compound stands as a promising candidate for future innovations.